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Compound of Interest

Methyl 2-
Compound Name:
(sulfamoylmethyl)benzoate

Cat. No.: B053720

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides immediate and essential safety and logistical information for
handling Methyl 2-(sulfamoylmethyl)benzoate (CAS Number: 112941-26-1). Adherence to
these procedures is critical for minimizing risk and ensuring a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)

Methyl 2-(sulfamoylmethyl)benzoate is classified as harmful if swallowed and causes serious
eye irritation. It may also cause skin and respiratory irritation.[1] Therefore, stringent adherence
to PPE protocols is mandatory.

Recommended Personal Protective Equipment:

o Eye Protection: Chemical splash-resistant safety glasses or goggles with side protection are
essential. In situations with a higher risk of splashing, a face shield should also be worn.[1]

e Hand Protection: Wear chemically resistant gloves. The specific glove material should be
selected based on the potential hazards, duration of use, and the physical conditions of the
workplace.[1]

o Skin and Body Protection: A lab coat or other protective clothing is required to prevent skin
contact.[1]
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o Respiratory Protection: If working in an area with inadequate ventilation or where dust or

fumes may be generated, a suitable respirator should be worn.[1][2]

Quantitative Data Summary

The following table summarizes the key quantitative data for Methyl 2-

(sulfamoylmethyl)benzoate and a closely related compound, Methyl 2-

(aminosulfonyl)benzoate, for which more extensive data is available.

Methyl 2- Methyl 2-
Property .
(sulfamoylmethyl)benzoate (aminosulfonyl)benzoate
CAS Number 112941-26-1 57683-71-3
Molecular Formula CoH11NO4S CsHoNO4S
Physical Form Solid Solid
Purity 98% 98% (GC)[1]

Hazard Statements

H302 (Harmful if swallowed),
H319 (Causes serious eye

irritation)

H315 (Causes skin irritation),
H319 (Causes serious eye
irritation), H335 (May cause

respiratory irritation)[1]

Signal Word

Warning

Warning[1]

Storage Temperature

Room temperature, sealed in a

dry, dark place

Cool, dry, well-ventilated

area[l]

Acute Toxicity (LD50)

Not available

Intraperitoneal (Mouse) - 500
mg/kg[1]

Operational and Disposal Plans

Handling and Storage:

e Avoid contact with skin, eyes, and clothing.[1]

e Wash hands thoroughly after handling.[1]
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e Use only in a well-ventilated area.[1]
e Minimize dust generation and accumulation.[1]
o Keep the container tightly closed when not in use.[1]

o Store in a cool, dry, well-ventilated area away from incompatible substances such as strong
oxidizing agents.[1]

Disposal:

» Disposal of this chemical must be in accordance with all federal, state, and local regulations.

[1]

» Chemical waste generators must determine if a discarded chemical is classified as
hazardous waste.[1]

o Dispose of the contents and container to an approved waste disposal plant.[1]
» Do not allow the product to enter drains, other waterways, or soil.[1]
Emergency Procedures

First Aid Measures:

« If on Skin: Wash with plenty of soap and water. If skin irritation occurs, seek medical advice.

[1]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[1]

« If Inhaled: Remove the person to fresh air and keep them at rest in a position comfortable for
breathing. Call a poison center or doctor if you feel unwell.[1]

« If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.[3]

Spill Response Workflow:
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The following diagram outlines the procedural steps for responding to a chemical spill of

Methyl 2-(sulfamoylmethyl)benzoate.

Immediate Actions

1. Evacuate Immediate Area

2. Alert Others & Lab Supervisor

3. Remove Ignition Sources

Assessment &

Containment

4. Assess the Spill Size & Risk

:

5. Don Appropriate PPE

:

6. Contain the Spill

9. Decontami

Cleanup &

« Disposal

7. Clean Up Spill with Inert Material

8. Place in a Labeled Waste Container

nate the Area

10. Dispose of Waste

Follo

11. Report the Incident

w-Up
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Caption: Workflow for a chemical spill response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methyl-2-sulfamoylmethyl-benzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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